Cas no 847872-07-5 (Phenol, 4-amino-2-(trifluoromethoxy)-)

• Product Name: Phenol, 4-amino-2-(trifluoromethoxy)-
• CAS No: 847872-07-5
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4219685
• PubChem ID: 11333004
• Update Time: 2025-06-29

Phenol, 4-amino-2-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-2-(trifluoromethoxy)-
• 4-Amino-2-(trifluoromethoxy)phenol
• 847872-07-5
• SCHEMBL4849499
• 4-amino-2-trifluoromethoxyphenol
• EN300-115632

• Inchi： 1S/C7H6F3NO2/c8-7(9,10)13-6-3-4(11)1-2-5(6)12/h1-3,12H,11H2
• InChI Key： ZIISAPMQJPNUOE-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(N)C=C1OC(F)(F)F

Computed Properties

• Exact Mass: 193.03506292Da
• Monoisotopic Mass: 193.03506292Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.5Ų

Additional information on Phenol, 4-amino-2-(trifluoromethoxy)-

Phenol, 4-amino-2-(trifluoromethoxy)- (CAS No. 847872-07-5): A Comprehensive Overview

Phenol, 4-amino-2-(trifluoromethoxy)-, identified by its Chemical Abstracts Service (CAS) number 847872-07-5, is a significant compound in the realm of pharmaceutical and chemical research. This compound belongs to the class of aromatic heterocycles and has garnered considerable attention due to its unique structural and functional properties. The presence of both amino and trifluoromethoxy functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The structure of Phenol, 4-amino-2-(trifluoromethoxy)- features a benzene ring substituted with an amino group at the 4-position and a trifluoromethoxy group at the 2-position. This specific arrangement imparts distinct electronic and steric properties, making it a valuable building block in medicinal chemistry. The electron-withdrawing nature of the trifluoromethoxy group enhances the reactivity of the amino group, facilitating further functionalization and derivatization.

In recent years, there has been growing interest in exploring the pharmacological potential of Phenol, 4-amino-2-(trifluoromethoxy)-. Researchers have been investigating its role in developing novel therapeutic agents targeting various diseases. One particularly intriguing area of research is its application in anticancer therapy. Studies have demonstrated that this compound can interact with biological targets involved in cancer cell proliferation and survival, suggesting its potential as an anticancer agent.

Furthermore, the fluorine atoms in the trifluoromethoxy group play a crucial role in modulating the bioactivity of Phenol, 4-amino-2-(trifluoromethoxy)-. Fluoro-substituted compounds are known for their improved metabolic stability, lipophilicity, and binding affinity to biological targets. These properties make them attractive candidates for drug development. Recent studies have shown that derivatives of this compound exhibit promising activity against certain types of cancer by inhibiting key enzymes involved in tumor growth.

The synthesis of Phenol, 4-amino-2-(trifluoromethoxy)- involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group typically involves nucleophilic aromatic substitution (SNAr) or reduction of nitro groups, while the trifluoromethoxy group is often introduced via electrophilic aromatic substitution using appropriate fluorinating agents. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have also been employed to achieve high yields and purity.

From a computational chemistry perspective, the molecular properties of Phenol, 4-amino-2-(trifluoromethoxy)- have been extensively studied using various modeling techniques. Quantum mechanical calculations have provided insights into its electronic structure, hybridization states, and bonding characteristics. These computational studies help in understanding the reactivity and mechanism of its transformations, aiding in the design of more efficient synthetic routes.

The pharmaceutical industry has shown significant interest in Phenol, 4-amino-2-(trifluoromethoxy)- due to its potential therapeutic applications. Researchers are exploring its efficacy in treating inflammatory diseases, neurodegenerative disorders, and infectious diseases. Preclinical studies have indicated that this compound can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating neurological conditions.

One notable application of Phenol, 4-amino-2-(trifluoromethoxy)- is in the development of antiviral agents. The unique structural features of this compound allow it to interact with viral enzymes essential for replication and propagation. Preliminary studies have shown that derivatives of this compound can inhibit viral proteases and polymerases, thereby reducing viral load in infected cells. This finding opens up new avenues for developing antiviral therapies against emerging infectious diseases.

The environmental impact of Phenol, 4-amino-2-(trifluoromethoxy)- is another area of concern that warrants careful consideration. While this compound offers numerous benefits in pharmaceutical applications, its disposal and environmental persistence must be managed responsibly. Efforts are being made to develop green chemistry approaches that minimize waste generation and reduce environmental toxicity during synthesis and application.

In conclusion,Phenol, 4-amino-2-(trifluoromethoxy)-, with its CAS number 847872-07-5, is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. Ongoing research continues to uncover new insights into its pharmacological properties and mechanisms of action, paving the way for innovative treatments against various diseases.